Cas no 28416-82-2 (Fluticasone 17b-Carboxylic Acid)

28416-82-2 structure
Product name:Fluticasone 17b-Carboxylic Acid
Fluticasone 17b-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
- Fluticasone 17β-Carboxylic Acid
- (6a,9a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
- (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
- 6Α,9Α-DIFLUORO-11Β-,17Α-DIHYDROXY-3-OXOANDROSTA-1,4-DIENE-17ß-CARBOXYLIC ACID DISCONTINUED SEE PRODUCT # F599490,WHITE ...
- (6S,8S,9R,10S,11S,13R,14S,17S)-17-acetyl-6,9-difluoro-11-hydroxy-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanth ren-3-one
- flumethasone acid
- 6α, 9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carboxylic acid
- 6ALPHA, 9ALPHA-DIFLUORO-11BETA,17ALPHA-DIHYDROXY-16ALPHA-METHYL-3-OXOANDROSTA-1,4-DIENE-17BETA-CARBOXYLIC ACID
- Androsta-1,4-diene-17b-carboxylic acid, 6a,9-difluoro-11b,17-dihydroxy-16a-methyl-3-oxo- (8CI)
- 6a,9a-Difluoro-11b,17a-dihydroxy-16a-methylpregna-3-oxo-1,4-diene-17b-carboxylic acid
- 氟米松酸
- Discontinued see F599490
- (6alpha,11beta,16alpha,17alpha)-6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
- ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 6,9-DIFLUORO-11,17-DIHYDROXY-16-METHYL-3-OXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
- 6alpha,9alpha-Difluoro-11beta,17alpha-dihydroxy-16alpha-methyl-3-oxoandrosta-1,4-diene-17beta-carboxylic Acid
- 28416-82-2
- 6?,9?-Difluoro-11?,17?-dihydroxy-16?-methyl-3-oxoandrosta-1,4-diene-17?-carboxylic Acid
- Fluticasone 17 beta -Carboxylic Acid
- DTXSID10431346
- J-017063
- (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid
- NS00028482
- Fluticasone 17?-Carboxylic Acid
- 6alpha,9alpha-Difluoro-11beta,17alpha-dihydroxy-16alpha-methylpregna- 3-oxo-1,4-diene-17beta-carboxylic Acid
- A12383
- 6?,9?-Difluoro-11?-,17?-dihydroxy-3-oxoandrosta-1,4-diene-17?-carboxylic Acid
- Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6alpha,11beta,16alpha,17alpha)-
- AKOS025401447
- Androsta-1,4-diene-17-carboxylic acid,6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6a,11b,16a,17a)-
- (1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid
- SCHEMBL1625921
- EUS9FD6209
- (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carboxylic acid
- Fluticasone 17beta-Carboxylic Acid
- UNII-EUS9FD6209
- AMY38258
- AS-74788
- AC-1685
- Fluticasone Propionate Impurity J
- Fluticasone 17b-Carboxylic Acid
- QSVBUQTYFQFEHC-IDIDPBNYSA-N
-
- MDL: MFCD09832931
- Inchi: 1S/C21H26F2O5/c1-10-6-12-13-8-15(22)14-7-11(24)4-5-18(14,2)20(13,23)16(25)9-19(12,3)21(10,28)17(26)27/h4-5,7,10,12-13,15-16,25,28H,6,8-9H2,1-3H3,(H,26,27)/t10-,12+,13+,15+,16+,18+,19+,20?,21-/m1/s1
- InChI Key: QSVBUQTYFQFEHC-IDIDPBNYSA-N
- SMILES: C[C@@]12[C@@](C(O)=O)(O)[C@H](C)C[C@@]1([H])[C@]3([H])C[C@H](F)C4=CC(C=C[C@]4(C)[C@@]3(F)[C@@H](O)C2)=O
Computed Properties
- Exact Mass: 396.17500
- Monoisotopic Mass: 396.175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 824
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8A^2
- XLogP3: 1.9
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: 303-305°C
- Boiling Point: 568.44°C at 760 mmHg
- Flash Point: 297.6±30.1 °C
- Refractive Index: 1.585
- PSA: 94.83000
- LogP: 2.36690
- Vapor Pressure: No data available
Fluticasone 17b-Carboxylic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P301+P312+P330-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H302 (33.33%) H341 (33.33%) H361 (33.33%)
- Storage Condition:Sealed in dry,2-8°C
Fluticasone 17b-Carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR1846-30MG |
Fluticasone 17b-Carboxylic Acid |
28416-82-2 | 30mg |
¥7500.68 | 2023-10-14 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S34810-1g |
(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid |
28416-82-2 | 95% | 1g |
¥1788.0 | 2024-07-19 | |
TRC | F599490-1g |
Fluticasone 17b-Carboxylic Acid |
28416-82-2 | 1g |
$ 1211.00 | 2023-04-15 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75152-10mg |
Fluticasone 17β-Carboxylic Acid |
28416-82-2 | 98% | 10mg |
¥1947.00 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S34810-5g |
(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid |
28416-82-2 | 95% | 5g |
¥5888.0 | 2024-07-19 | |
Cooke Chemical | LN0434450-5g |
6α,9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carboxylicAcid |
28416-82-2 | ≥95% | 5g |
RMB 8640.00 | 2025-02-21 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1285818-15MG |
28416-82-2 | 15MG |
¥10902.39 | 2023-04-13 | |||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1285818-15MG |
Fluticasone propionate Related Compound J |
28416-82-2 | United States Pharmacopeia (USP) Reference Standard | 15MG |
¥14329.94 | 2022-02-21 | |
eNovation Chemicals LLC | Y1197061-5g |
6a,9a-Difluoro-11ß,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17ß-carboxylic Acid |
28416-82-2 | 95% | 5g |
$1320 | 2024-07-20 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR1846-30MG |
28416-82-2 | 30MG |
¥10632.76 | 2023-01-14 |
Fluticasone 17b-Carboxylic Acid Related Literature
-
Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225
-
Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
-
Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
-
Emmanuel E. Nekongo,Pritha Bagchi,Christoph J. Fahrni,Vladimir V. Popik Org. Biomol. Chem., 2012,10, 9214-9218
-
Chunyang Geng,Lujun Pan,Bo Liu J. Mater. Chem. B, 2020,8, 1405-1410
-
Tian-Rui Zheng,Lin-Lu Qian,Min Li,Zhi-Xiang Wang,Ke Li,Ya-Qian Zhang,Bao-Long Li,Bing Wu Dalton Trans., 2018,47, 9103-9113
-
Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
-
Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
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10. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28416-82-2)Fluticasone 17b-Carboxylic Acid

Purity:99%
Quantity:5g
Price ($):1354.0
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(CAS:28416-82-2)(6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid

Purity:99.9%
Quantity:200kg
Price ($):Inquiry